Cas no 2901065-71-0 (1-Bromo-2-chloro-5-fluoro-3-isopropoxybenZene)

• Product Name: 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenZene
• CAS No: 2901065-71-0
• MF: C₉H₉BrClFO
• MW: 267.522564649582
• CID: 6795983
• PubChem ID: 171368055
• Update Time: 2025-10-29

1-Bromo-2-chloro-5-fluoro-3-isopropoxybenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenZene
• 2901065-71-0
• MFCD34767201

• Inchi： 1S/C9H9BrClFO/c1-5(2)13-8-4-6(12)3-7(10)9(8)11/h3-5H,1-2H3
• InChI Key： JOROMFJEWWQVSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1Cl)OC(C)C)F

Computed Properties

• Exact Mass: 265.95093g/mol
• Monoisotopic Mass: 265.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenZene

Comprehensive Overview of 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenzene (CAS No. 2901065-71-0)

1-Bromo-2-chloro-5-fluoro-3-isopropoxybenzene (CAS No. 2901065-71-0) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound, characterized by its unique substitution pattern of bromo, chloro, and fluoro groups alongside an isopropoxy moiety, has garnered attention for its versatility in organic transformations. Researchers and industries are increasingly exploring its potential due to its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The structural complexity of 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenzene makes it a valuable building block for designing bioactive molecules. Its multi-halogenated nature allows selective functionalization, addressing challenges in precision synthesis—a trending topic in green chemistry and sustainable manufacturing. With the rise of AI-driven molecular design, this compound is frequently referenced in computational studies aiming to optimize reaction pathways or predict physicochemical properties, aligning with the growing demand for data-driven chemical innovation.

From an industrial perspective, CAS 2901065-71-0 is often discussed in forums focusing on high-value fine chemicals and custom synthesis. Its stability under various conditions and compatibility with catalytic systems make it a preferred choice for scaling up niche applications. Notably, its electron-withdrawing substituents enhance reactivity in nucleophilic aromatic substitutions, a feature exploited in developing next-generation electronic materials—a hot topic linked to OLED and semiconductor research.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous under major frameworks, its halogenated benzene backbone prompts discussions on waste minimization and biodegradability. These themes resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Analytical methods for quantifying trace impurities in 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenzene are another focal area, driven by stringent quality standards in pharmaceuticals.

In summary, 1-Bromo-2-chloro-5-fluoro-3-isopropoxybenzene (CAS No. 2901065-71-0) exemplifies the intersection of synthetic utility and contemporary scientific priorities. Its relevance spans drug development, material science, and sustainable chemistry, making it a compound of enduring interest in both academic and industrial settings.